Cas no 57877-42-6 ( )
structure
Product Name:
CAS No:57877-42-6
MF:C17H16O4
MW:284.306545257568
CID:947699
PubChem ID:270484
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 7-naphthalen-2-yl-4,7-dioxoheptanoic acid
- 7-(naphthalen-2-yl)-4,7-dioxoheptanoic acid
- 7-[2]naphthyl-4,7-dioxo-heptanoic acid
- 7-[2]Naphthyl-4,7-dioxo-heptansaeure
- AC1L6OPB
- AC1Q5VPQ
- AG-J-84103
- AR-1H2805
- CHEMBL491756
- CTK5A7582
- NSC112915
- NSC-112915
- DS-006020
- 7-naphthalen-2-yl-4,7-dioxo-heptanoic acid
- 57877-42-6
- DTXSID80296969
-
-
- Inchi: 1S/C17H16O4/c18-15(8-10-17(20)21)7-9-16(19)14-6-5-12-3-1-2-4-13(12)11-14/h1-6,11H,7-10H2,(H,20,21)
- InChI Key: DYCJYDMZSMZGKV-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC2C=CC=CC=2C=1)CCC(CCC(=O)O)=O
Computed Properties
- Exact Mass: 284.10488
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.44
- LogP: 3.23660
Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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